2-Chloro-1-(4-iodophenyl)ethanone
Overview
Description
“2-Chloro-1-(4-iodophenyl)ethanone” is a chemical compound with the molecular formula C8H6ClIO. It has a molecular weight of 280.49 . The IUPAC name for this compound is 2-chloro-1-(4-iodophenyl)ethanone .
Molecular Structure Analysis
The InChI code for “2-Chloro-1-(4-iodophenyl)ethanone” is 1S/C8H6ClIO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The melting point of “2-Chloro-1-(4-iodophenyl)ethanone” is between 126-127 degrees Celsius . It is a solid at room temperature .Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: 2-Chloro-1-(4-iodophenyl)ethanone exhibits potential as a building block for designing novel pharmaceuticals. Its unique structure combines halogens (chlorine and iodine) with a ketone functional group, which can be leveraged for targeted drug development.
Applications:- Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors : Researchers have explored formylchromone derivatives containing this compound as irreversible and selective inhibitors of human PTP1B . PTP1B plays a crucial role in regulating insulin signaling, making it an attractive target for diabetes and obesity treatments.
Organic Synthesis and Chemical Transformations
Overview: The reactivity of 2-Chloro-1-(4-iodophenyl)ethanone allows for diverse synthetic pathways, making it valuable in organic chemistry.
Applications:- Cyclocondensation Reactions : Intra-molecular cyclocondensation of the methylene group with the ketonic groups at the 2-position of thienopyridine has been observed, leading to the formation of related compounds . Such reactions can yield structurally interesting molecules.
Analytical Chemistry and Spectroscopy
Overview: The compound’s unique spectral features enable its identification and quantification.
Applications:- Nuclear Magnetic Resonance (NMR) : The 1H NMR spectrum of 2-Chloro-1-(4-iodophenyl)ethanone reveals characteristic peaks corresponding to methoxy protons, methylene protons, and the carboxyl proton . Researchers use NMR to study its structure and purity.
Safety and Hazards
properties
IUPAC Name |
2-chloro-1-(4-iodophenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClIO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJKQIBWZNUCGSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCl)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClIO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40368959 |
Source
|
| Record name | 2-chloro-1-(4-iodophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.49 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-(4-iodophenyl)ethanone | |
CAS RN |
4209-04-5 |
Source
|
| Record name | 2-chloro-1-(4-iodophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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